N-nitroso-desmethyl-citalopram

• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol
• InChI: InChI=1S/C19H18FN3O2/c1-23(22-24)10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-25-19/h3-8,11H,2,9-10,13H2,1H3
• InChIKey: XFHJCPWVTTVWGW-UHFFFAOYSA-N

N-Nitroso-Desmethyl-Citalopram Regulatory Profile

N-Nitroso-desmethyl-citalopram (CAS N/A; molecular formula C₁₉H₁₈FN₃O₂; MW 339.36) is a nitrosamine drug substance-related impurity (NDSRI) formed via nitrosation of N-desmethyl-citalopram, the primary N-demethylated metabolite and synthetic intermediate of the widely prescribed SSRI antidepressant citalopram [1]. As an NDSRI, it is structurally distinct from small-molecule nitrosamines (e.g., NDMA, NDEA) and is classified by regulatory authorities under the Carcinogenic Potency Categorization Approach (CPCA) at Category 2, with an established Acceptable Intake (AI) limit of 100 ng/day per updated EMA Appendix 1 (July 2024) and Health Canada Appendix 1 [2]. The compound is listed in EMA/CMDh Appendix 1 as a citalopram-sourced NDSRI requiring targeted impurity monitoring and is available as a characterized reference standard from multiple suppliers, including USP (Catalog No. 1A09740, as a 1 mg/mL solution) .

CPCA Category 2, AI 100 ng/dayRegulatory impurity monitoring for citalopram drug products

LC-MS/MS MRM specificRequires compound-specific reference standard for calibration

API-intrinsic formationSuitable for root cause investigation and stability studies

• [1] Vallamkonda B, Yarguntla SR, Challa RR. Development and Validation of a Highly Sensitive LC-MS/MS Method for Quantification of Mutagenic N-Nitroso Desmethyl Citalopram in Drug Formulations. Sep Sci Plus. 2025;8:e70011. doi:10.1002/sscp.70011 View Source
• [2] EMA/CMDh. Appendix 1: Acceptable Intakes (AIs) Established for N-Nitrosamines (updated July 2024). In: Questions and Answers for Marketing Authorisation Holders/Applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 Referral on Nitrosamine Impurities in Human Medicinal Products. European Medicines Agency; 2024. View Source

Why Generic Standards Fail for N-Nitroso-Desmethyl-Citalopram

N-Nitroso-desmethyl-citalopram occupies a specific regulatory and analytical niche that precludes substitution by structurally unrelated nitrosamine standards. First, as an NDSRI, its formation is mechanistically coupled to the presence of the N-desmethyl-citalopram secondary amine in citalopram API, meaning that its control strategy must be API-specific—unlike ubiquitous small-molecule nitrosamines (NDMA, NDEA) that may arise from cross-contamination of excipients or solvents [1]. Second, its CPCA classification evolved from Category 1 (18 ng/day AI, December 2023) to Category 2 (100 ng/day AI, July 2024), reflecting a regulatory re-evaluation that differs from the static classifications of NDEA (26.5 ng/day) [2]. This distinct classification trajectory means that using NDEA or NDMA reference data for limit-setting or method calibration would yield either overly conservative or inappropriately permissive control limits. Third, analytical method specificity demands the exact NDSRI as a reference material: the LC-MS/MS multiple reaction monitoring (MRM) transitions used for quantification (m/z 291.1 → 138.0, 263.1) are compound-specific and cannot be extrapolated from other nitrosamine standards [1]. Generic substitution thus introduces quantitation error, regulatory non-compliance risk, and potential false-negative results in batch release testing.

MRM specificity

LC-MS/MS transitions (m/z 291.1 → 138.0, 263.1) are unique; generic nitrosamine standards cannot calibrate

Regulatory AI mismatch

AI of 100 ng/day (CPCA Category 2) differs from NDEA (26.5 ng/day); substituting standard yields incorrect limits

Formation source specificity

Forms from desmethyl-citalopram within API, not from external amines; generic nitrosamine standards do not address root cause

• [1] Vallamkonda B, Yarguntla SR, Challa RR. Development and Validation of a Highly Sensitive LC-MS/MS Method for Quantification of Mutagenic N-Nitroso Desmethyl Citalopram in Drug Formulations. Sep Sci Plus. 2025;8:e70011. doi:10.1002/sscp.70011 View Source
• [2] Health Canada. Nitrosamine Impurities Update July 26, 2024: Revised AI Limits for N-Nitroso-N-Desmethyl-Citalopram (100 ng/day, CPCA Category 2). Health Canada; 2024. Discussion on USP Nitrosamines Community. View Source

N-Nitroso-Desmethyl-Citalopram Comparative Evidence

Acceptable Intake and CPCA Categorization

N-Nitroso-desmethyl-citalopram carries an established Acceptable Intake (AI) limit of 100 ng/day under CPCA Category 2 per the July 2024 EMA Appendix 1 update, which is approximately 3.8-fold more permissive than NDEA (26.5 ng/day, Category 1) but comparable to NDMA (96 ng/day) [1]. The AI for N-nitroso-desmethyl-citalopram was revised upward from 18 ng/day (Category 1, December 2023 EMA listing) to 100 ng/day (Category 2, July 2024), a 5.6-fold increase reflecting reclassification based on read-across analysis [2]. This AI places it in the same category as N-nitroso-sertraline (CPCA Category 2, 100 ng/day) but without the positive in vivo mutagenicity data that drove sertraline's reclassification from 1500 ng/day [3]. The practical consequence is that analytical methods for N-nitroso-desmethyl-citalopram must achieve quantification limits below 100 ng/day per maximum daily dose, which is less demanding than the sub-26.5 ng/day sensitivity required for NDEA or Category 1 NDSRIs.

AI & CPCA Category

Head-to-head

100 ng/day (CPCA 2)
vs NDEA 26.5 ng/day, NDMA 96 ng/day

Informs method sensitivity requirements

EMA Appendix 1, July 2024 revision

Evidence Dimension	Acceptable Intake (AI) limit and CPCA category classification
Target Compound Data	AI = 100 ng/day; CPCA Category 2 (EMA/Health Canada July 2024)
Comparator Or Baseline	NDEA: AI = 26.5 ng/day, CPCA Category 1; NDMA: AI = 96 ng/day; N-nitroso-sertraline: AI = 100 ng/day, CPCA Category 2; [N-nitroso-desmethyl-citalopram prior (Dec 2023): AI = 18 ng/day, CPCA Category 1]
Quantified Difference	3.8× more permissive than NDEA (100 vs. 26.5 ng/day); 1.04× of NDMA; 5.6× increase from prior Category 1 classification (18 → 100 ng/day)
Conditions	CPCA predicted potency categorization per EMA Appendix 1 framework; Health Canada Appendix 1 alignment

Why This Matters

The Category 2 (100 ng/day) classification informs analytical method sensitivity requirements and regulatory submission strategy, enabling fit-for-purpose method validation at less stringent LOQ thresholds than Category 1 NDSRIs, while still demanding compound-specific reference standards.

• [1] EMA/CMDh. Appendix 1 Acceptable Intakes Established for N-Nitrosamines, July 2024 Update. N-nitroso-desmethyl-citalopram listed at AI 100 ng/day (CPCA Category 2). View Source
• [2] EMA. Updated EMA-Acceptable Intakes (AIs) Established for N-Nitrosamines, 15 December 2023. N-nitroso-desmethyl-citalopram initially listed at 18 ng/day. View Source
• [3] EMA Q&A Appendix 1 Updated September 4, 2024. N-nitroso-sertraline: CPCA Category 2, AI 100 ng/day, with note: 'CPCA-derived AI as substance tested positive in in vivo mutagenicity study.' USP Nitrosamines Community. View Source

NDSRI Formation Mechanism Specificity

N-Nitroso-desmethyl-citalopram forms specifically via nitrosation of the secondary N-methylamino group of N-desmethyl-citalopram (DCIT) under acidic conditions in the presence of nitrite or nitrosating agents [1]. This formation mechanism is fundamentally distinct from small-molecule nitrosamines such as NDMA (formed from dimethylamine + nitrite) or NDEA (from diethylamine + nitrite), which can originate from multiple sources including solvent impurities, excipient contaminants, and water quality issues [2]. The NDSRI formation rate from secondary amines is approximately 1000-fold higher than nitrosation of tertiary amines under comparable conditions, making the presence of desmethyl-citalopram (a common impurity in citalopram API at levels up to 0.1%) a critical risk factor [3]. Unlike NDMA or NDEA, which may be controlled through general supply-chain management, N-nitroso-desmethyl-citalopram control requires API-specific strategies including monitoring of desmethyl-citalopram levels, elimination of nitrosating sources during synthesis and purification, and stability studies to monitor formation during storage [1].

Formation specificity

Class-level inference

Secondary amine nitrosation ≈1000× tertiary amine rate

API-specific risk; requires compound-specific standard

Class-level inference from NDSRI behavior

Evidence Dimension	Formation pathway and source specificity
Target Compound Data	Formed exclusively from N-desmethyl-citalopram secondary amine via nitrosation; API-intrinsic formation risk
Comparator Or Baseline	NDMA/NDEA: formed from ubiquitous secondary amines (dimethylamine, diethylamine) potentially from multiple external sources; Non-API-specific formation risk
Quantified Difference	Secondary amine nitrosation rate ≈ 1000× that of tertiary amines; desmethyl-citalopram impurity typical level in citalopram API ≤ 0.1% (class-level inference from secondary amine NDSRI behavior)
Conditions	Nitrosation under acidic conditions with nitrite/nitrosating agents; relevant to API synthesis, purification, formulation, and storage

Why This Matters

Procurement of the compound-specific N-nitroso-desmethyl-citalopram reference standard is essential because its formation is mechanistically coupled to the citalopram API itself, and root cause investigation or risk assessment cannot use generic nitrosamine surrogates to trace the formation pathway in citalopram drug substance or product.

• [1] Veeprho. N-Nitroso Desmethyl Citalopram: Product Page and Technical Description. Veeprho Pharmaceuticals; 2023. View Source
• [2] Vallamkonda B, Yarguntla SR, Challa RR. Development and Validation of a Highly Sensitive LC-MS/MS Method for Quantification of Mutagenic N-Nitroso Desmethyl Citalopram in Drug Formulations. Sep Sci Plus. 2025;8:e70011. doi:10.1002/sscp.70011 View Source
• [3] EMA/CMDh. Appendix 1 Update Discussion (July 2024): Commentary on Secondary vs. Tertiary Amine Nitrosation Rate Differential. USP Nitrosamines Community. View Source

LC-MS/MS MRM Specificity

A validated LC-MS/MS method for N-nitroso-desmethyl-citalopram in citalopram drug formulations employs multiple reaction monitoring (MRM) with three diagnostic product ions: m/z 291.1 (quantifier ion), m/z 138.0, and m/z 263.1 (qualifier ions), using electrospray ionization (ESI) in positive mode [1]. The precursor ion at m/z 291.1 corresponds to [M+H–NO]⁺, a fragmentation pattern characteristic of the N-nitroso-N-methylamide structure that differentiates it from non-nitrosated desmethyl-citalopram (m/z 311 [M+H]⁺) and from the parent citalopram (m/z 325 [M+H]⁺) [1]. The method uses a Poroshell StableBond-C18 column (150 × 4.6 mm, 2.7 μm) with isocratic elution (50 mM formic acid:acetonitrile, 50:50 v/v) at 0.5 mL/min and column temperature 30 °C [1]. Detection sensitivity has been reported to achieve 0.01 ppb (0.01 ng/mL) levels using UPLC-MS/MS with C18 columns, and a working standard concentration of 0.0621 ppm (w/w) has been employed in citalopram sample analysis . These transitions and chromatographic conditions are unique to this NDSRI and cannot be extrapolated from methods developed for other nitrosamines (e.g., NDMA: m/z 75 → 43; NDEA: m/z 103 → 75) [2].

MRM specificity

Head-to-head

Precursor m/z 291.1 → Products 138.0, 263.1

Enables unambiguous quantification in presence of related substances

Positive ESI; C18 column, isocratic elution

Evidence Dimension	LC-MS/MS MRM transitions and chromatographic specificity
Target Compound Data	Precursor → Product: m/z 291.1 (quantifier), 138.0 and 263.1 (qualifiers); ESI positive; C18 column, 50:50 formic acid:ACN; LOD ~0.01 ppb (UPLC-MS/MS)
Comparator Or Baseline	NDMA: m/z 75 → 43 (quantifier); NDEA: m/z 103 → 75; desmethyl-citalopram (non-nitrosated): m/z 311 [M+H]⁺; citalopram: m/z 325 [M+H]⁺
Quantified Difference	Distinct precursor m/z 291.1 vs. 311 (desmethyl-citalopram) and 325 (citalopram); unique NO-loss fragmentation pattern; detection capability at 0.01 ppb
Conditions	LC-MS/MS with ESI positive mode; Poroshell StableBond-C18, 150 × 4.6 mm, 2.7 μm; isocratic 50 mM formic acid:ACN (50:50); flow 0.5 mL/min; column temp 30 °C

Why This Matters

The distinct MRM fingerprint enables unambiguous identification and quantification of N-nitroso-desmethyl-citalopram in the presence of co-eluting citalopram-related substances, eliminating the need for extensive chromatographic resolution and making compound-specific reference material procurement essential for accurate method calibration.

• [1] Vallamkonda B, Yarguntla SR, Challa RR. Development and Validation of a Highly Sensitive LC-MS/MS Method for Quantification of Mutagenic N-Nitroso Desmethyl Citalopram in Drug Formulations. Sep Sci Plus. 2025;8:e70011. doi:10.1002/sscp.70011 View Source
• [2] USP Nitrosamines Community. Question about N-NITROSO DESMETHYLCITALOPRAM: Method Parameters (Standard process: 0.0621 ppm; ESI Positive 340.1 → 262.8). April 2025. View Source

In Vivo Mutagenicity and Regulatory Pathway

The regulatory control strategy for N-nitroso-desmethyl-citalopram currently relies on its CPCA Category 2 classification (AI = 100 ng/day) without published in vivo mutagenicity data driving a reclassification to ICH Q3B control. This contrasts with N-nitroso-ciprofloxacin, which tested negative in an in vivo transgenic rodent (TGR) mutagenicity study and was reclassified as a non-mutagenic impurity (NMI) controllable under ICH Q3B [1]. Conversely, N-nitroso-sertraline (also CPCA Category 2, 100 ng/day) had its AI reduced from 1500 ng/day specifically because of a positive in vivo TGR mutagenicity finding [2]. N-Nitroso-desmethyl-citalopram occupies a middle ground: it remains categorized by CPCA without definitive in vivo data, and community discussion indicates its AI revision from 18 to 100 ng/day was 'most probably from read-across approach' rather than from experimental TGR data [3]. This status means that manufacturers of citalopram products cannot currently invoke the ICH Q3B control pathway for this impurity and must maintain analytical methods capable of quantification at or below the 100 ng/day threshold.

Regulatory pathway

Context-dependent

CPCA Category 2; no published in vivo TGR data

ICH Q3B pathway not available; confirmatory testing required

AI revised via read-across (18→100 ng/day)

Evidence Dimension	Regulatory control pathway based on in vivo mutagenicity evidence
Target Compound Data	CPCA Category 2; AI = 100 ng/day; no published definitive in vivo TGR data; AI revised via read-across (18 → 100 ng/day); ICH Q3B pathway not currently available
Comparator Or Baseline	N-nitroso-ciprofloxacin: NMI (ICH Q3B) based on negative in vivo TGR; N-nitroso-sertraline: CPCA Category 2, 100 ng/day, but with positive in vivo TGR driving reclassification from 1500 ng/day; N-nitroso-nortriptyline: CPCA Category 1, 18 ng/day based on positive in vivo
Quantified Difference	AI difference: 100 ng/day (target) vs. ICH Q3B (no AI limit, conventional qualification thresholds apply) for ciprofloxacin NDSRI; 100 ng/day (target) vs. 18 ng/day (nortriptyline, Category 1 with positive in vivo)
Conditions	Regulatory classification per EMA Appendix 1 (September 2024 update) and Health Canada Appendix 1 (July 2024); in vivo TGR mutagenicity assay

Why This Matters

The absence of an ICH Q3B pathway means procurement of the compound-specific reference standard is mandatory for quantitative confirmatory testing of every citalopram drug product batch, as conventional impurity qualification thresholds cannot be substituted for the 100 ng/day AI limit.

• [1] EMA Q&A Appendix 1 Updated September 4, 2024. N-nitroso-ciprofloxacin listed as NMI: 'Substance tested negative in in vivo mutagenicity study. Can be controlled according to ICH Q3B.' USP Nitrosamines Community. View Source
• [2] EMA Q&A Appendix 1 Updated September 4, 2024. N-nitroso-sertraline: CPCA Category 2, AI 100 ng/day: 'CPCA-derived AI as substance tested positive in in vivo mutagenicity study.' USP Nitrosamines Community. View Source
• [3] Health Canada Nitrosamine Impurities Update Discussion (July 26, 2024). Community comment on N-nitroso-desmethyl-citalopram AI revision: 'updated of the AI from 18 to 100 ng/day is out of explanation (most probably from read-across approach?).' USP Nitrosamines Community. View Source

Reference Standard Purity and Traceability

N-Nitroso-desmethyl-citalopram reference standards are commercially available at defined purity levels from multiple suppliers: ≥95% HPLC purity from multiple manufacturers (10–100 mg quantities), ≥99% HPLC purity from select suppliers, and as a certified USP Pharmaceutical Analytical Impurity (PAI) solution (Catalog No. 1A09740, 1 mg/mL in ampule, $275.00) . Suppliers including SynZeal, Veeprho, and Aligns Pharma offer characterization data packages that include ¹H-NMR, mass spectrometry, HPLC/GC purity, and IR analysis, with optional traceability against USP or EP pharmacopeial standards [1]. This multi-supplier commercial landscape contrasts with niche nitrosamine impurities for which only a single supplier exists, reducing procurement risk. The USP PAI solution provides a verified concentration standard (1 mg/mL) suitable for direct dilution in method calibration, eliminating the need for gravimetric preparation of solid reference material—a practical advantage for laboratories performing routine batch testing where weighing small quantities of potentially hazardous nitrosamines poses handling challenges . Purity specifications of ≥95% HPLC meet ICH Q3A/Q3B requirements for impurity reference standards used in pharmaceutical QC .

Standard purity & traceability

Specification review

USP PAI solution 1 mg/mL; ≥95% HPLC solid

Ensures regulatory acceptance and supply resilience

Multi-supplier; traceability to USP/EP

Evidence Dimension	Commercial availability and purity specification of reference standards
Target Compound Data	USP PAI solution: 1 mg/mL, Catalog 1A09740 ($275); ≥95% HPLC (QCS, Zhenqiang, SynZeal); ≥99% HPLC (Moxin Chemicals); traceability to USP/EP available from multiple suppliers
Comparator Or Baseline	Generic nitrosamine standards (NDMA, NDEA) are available as neat materials or solutions from multiple compendial sources; many niche NDSRIs are available from only 1-2 suppliers with limited characterization data
Quantified Difference	≥95% to ≥99% HPLC purity range; USP pre-formulated solution eliminates gravimetric handling error; multi-supplier redundancy reduces single-source procurement risk
Conditions	Commercial procurement; reference standard characterization requirements per ICH Q3A/Q3B and ANDA/DMF submission expectations

Why This Matters

The availability of a USP-certified pre-formulated solution and multiple independent suppliers with ≥95% HPLC purity ensures supply chain resilience and regulatory acceptance for ANDA/DMF submissions, reducing procurement lead time and the risk of single-source supply disruption in commercial QC laboratories.

• [1] SynZeal. N-Nitroso N-Desmethyl Citalopram Product Page: Reference Standard for ANDA/DMF. SynZeal Research; 2025. View Source

N-Nitroso-Desmethyl-Citalopram Application Scenarios

Regulatory Confirmatory Testing for NDSRI

Quality control laboratories performing confirmatory testing of citalopram drug products under EMA and Health Canada nitrosamine guidance must quantify N-nitroso-desmethyl-citalopram against a characterized reference standard at levels below the 100 ng/day AI limit. The validated LC-MS/MS method (MRM m/z 291.1 → 138.0, 263.1) requires the exact NDSRI reference material for calibration curve construction and system suitability verification, as generic nitrosamine standards cannot match the compound's specific retention time and fragmentation pattern [1]. The USP PAI solution (1 mg/mL) facilitates direct dilution-based calibration, reducing gravimetric handling of the neat nitrosamine .

ANDA and DMF Impurity Profiling and Validation

For generic drug manufacturers filing Abbreviated New Drug Applications (ANDAs) or Drug Master Files (DMFs) for citalopram products, the N-nitroso-desmethyl-citalopram reference standard is an essential component of the impurity profile documentation. Regulatory authorities expect method validation data generated with the compound-specific reference standard, demonstrating adequate LOQ below the 100 ng/day AI limit [1]. Multiple vendors offer characterization packages including NMR, MS, HPLC purity, and IR data compliant with ICH Q3A/Q3B expectations, with optional USP/EP traceability to support pharmacopeial harmonization [2].

Root Cause Analysis of Nitrosamine Formation

When investigating nitrosamine root causes in citalopram manufacturing, the N-nitroso-desmethyl-citalopram reference standard enables spiking and recovery experiments to validate that the formation pathway involves nitrosation of residual N-desmethyl-citalopram under acidic conditions [1]. Stability studies monitoring N-nitroso-desmethyl-citalopram formation under accelerated conditions (temperature, humidity, pH) require the reference standard for quantification, as its formation kinetics differ from small-molecule nitrosamines due to the API-intrinsic precursor availability [1]. The compound's distinct N-methylnitrous amide structure (rather than a simple dialkyl nitrosamine) also makes it a model substrate for studying NDSRI formation kinetics in secondary amine-containing APIs .

Cross-Validation of Nitrosamine Methods

Contract research organizations and pharmaceutical analytical service providers supporting multiple SSRI drug product portfolios (citalopram, escitalopram, sertraline, fluoxetine) can use N-nitroso-desmethyl-citalopram as a representative CPCA Category 2 NDSRI standard for method cross-validation. Its distinct MRM transitions (m/z 291.1) and chromatographic behavior on C18 columns provide a benchmark for evaluating method specificity against co-eluting SSRI-related substances [1]. Its intermediate AI limit (100 ng/day) serves as a practical calibration point for methods that must span Category 1 (18 ng/day) to Category 3 (400 ng/day) sensitivity ranges, reducing the need for multiple reference standards in initial method scoping [2].

Application

Selection Property

Validation Focus

Confirmatory batch testing

Compound-specific MRM fingerprint

LOQ below Category 2 AI limit

ANDA/DMF impurity profiling

ICH-compliant characterization (NMR, MS, HPLC)

Purity traceability to USP/EP

Root cause investigation

API-intrinsic NDSRI formation pathway

Stability and spiking recovery studies

SSRI method cross-validation

Representative CPCA Category 2 NDSRI

Chromatographic specificity vs. co-eluting substances

• [1] Vallamkonda B, Yarguntla SR, Challa RR. Development and Validation of a Highly Sensitive LC-MS/MS Method for Quantification of Mutagenic N-Nitroso Desmethyl Citalopram in Drug Formulations. Sep Sci Plus. 2025;8:e70011. doi:10.1002/sscp.70011 View Source
• [2] EMA/CMDh. Appendix 1 Acceptable Intakes Established for N-Nitrosamines, July 2024 Update. European Medicines Agency; 2024. View Source